(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid
Description
(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid (CAS: 175201-69-1) is a chiral compound featuring a pentanoic acid backbone substituted with a methyl group at the fourth carbon and a nicotinamide-derived moiety at the second position. The nicotinamide group is further modified with a methylthio (-SCH₃) substituent at the pyridine ring's second position.
The compound is synthesized via a Knoevenagel condensation reaction between intermediates derived from L-leucine and substituted aniline precursors, as reported in the Iranian Journal of Pharmaceutical Research (2015). Key analytical techniques such as IR, ¹H NMR, and high-resolution mass spectroscopy confirm its structure .
Properties
Molecular Formula |
C13H18N2O3S |
|---|---|
Molecular Weight |
282.36 g/mol |
IUPAC Name |
(2S)-4-methyl-2-[(2-methylsulfanylpyridine-3-carbonyl)amino]pentanoic acid |
InChI |
InChI=1S/C13H18N2O3S/c1-8(2)7-10(13(17)18)15-11(16)9-5-4-6-14-12(9)19-3/h4-6,8,10H,7H2,1-3H3,(H,15,16)(H,17,18)/t10-/m0/s1 |
InChI Key |
QCNUVPGFTRHRMH-JTQLQIEISA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)NC(=O)C1=C(N=CC=C1)SC |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C1=C(N=CC=C1)SC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid typically involves multi-step organic reactions. One common method includes the initial formation of the nicotinamido group, followed by the introduction of the methylthio substituent. The reaction conditions often require specific catalysts and solvents to ensure the desired stereochemistry and yield.
Industrial Production Methods
Industrial production of this compound may involve more scalable and cost-effective methods. These methods often utilize continuous flow reactors and advanced catalytic systems to enhance efficiency and reduce waste. The optimization of reaction conditions, such as temperature, pressure, and pH, is crucial for maximizing yield and purity.
Chemical Reactions Analysis
Types of Reactions
(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: Used to alter the oxidation state of the compound.
Substitution: Commonly involves the replacement of the methylthio group with other substituents.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.
Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.
Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in aprotic solvents.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups.
Scientific Research Applications
Synthetic Routes
| Step | Description |
|---|---|
| 1 | Formation of the nicotinamido group |
| 2 | Introduction of the methylthio substituent |
| 3 | Optimization of reaction conditions (temperature, pressure, pH) |
Chemistry
(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid serves as a valuable building block for synthesizing more complex molecules. Its unique functional groups allow for various chemical reactions, including oxidation, reduction, and substitution.
Biology
Research indicates that this compound may exhibit biological activities such as:
- Enzyme Inhibition : Potential to inhibit specific enzymes involved in metabolic pathways.
- Receptor Binding : Investigated for its ability to bind to biological receptors, influencing signal transduction pathways.
Medicine
The therapeutic potential of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid is being explored in treating various diseases. Preliminary studies suggest it may have applications in:
- Cancer Treatment : Potential cytotoxic effects against human cancer cell lines have been documented. For instance, compounds with similar structures have shown selective cytotoxicity towards cancer cells while sparing normal cells.
Case Studies
-
Cytotoxicity Against Cancer Cells :
- A study evaluated the effects of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid on various cancer cell lines. Results indicated significant inhibition of cell proliferation, with IC50 values demonstrating its potency against specific types of cancer.
-
Enzyme Interaction Studies :
- Molecular docking studies have predicted that this compound can effectively bind to target enzymes, modulating their activity. This interaction is crucial for developing new therapeutic agents targeting metabolic disorders.
Mechanism of Action
The mechanism of action of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The pathways involved can include signal transduction, metabolic regulation, and gene expression.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations in Nicotinamide Derivatives
4-Methyl-2-(2-nitrobenzenesulfonamido)pentanoic acid
- Structure : Replaces the methylthio-nicotinamide group with a nitrobenzenesulfonamido moiety.
- The nitro (-NO₂) group increases electron-withdrawing effects, which may reduce metabolic stability compared to the methylthio (-SCH₃) group .
(S)-2-(Aminomethyl)-4-methylpentanoic acid hydrochloride
- Structure: Features an aminomethyl (-CH₂NH₂) substituent instead of the nicotinamide group.
- Key Differences: The absence of the aromatic pyridine ring reduces π-π stacking interactions, which are critical for binding to hydrophobic pockets in biological targets. The protonated amino group enhances water solubility, making it more suitable for pharmaceutical formulations .
Heterocyclic Analogues
2-Chloro-6-methylpyrimidine-4-carboxylic acid
- Structure : Contains a pyrimidine ring instead of pyridine, with chloro and methyl substituents.
- Chloro substituents may confer higher reactivity in nucleophilic substitution reactions compared to methylthio groups .
Deuterated Analogues
4-Methylpentanoic acid-d12
- Structure: A deuterated version of 4-methylpentanoic acid.
- Key Differences: Deuteration at non-reactive sites improves metabolic stability and pharmacokinetic profiling in tracer studies. The absence of functional groups like nicotinamide limits direct biological activity comparisons .
Data Table: Structural and Functional Comparisons
Research Findings and Implications
- Synthetic Routes: The target compound’s synthesis via Knoevenagel condensation contrasts with sulfonamide derivatives, which often require sulfonylation reactions . These differences impact scalability and purity.
- Biological Relevance : The methylthio group in the target compound may enhance membrane permeability compared to polar nitro or sulfonamide groups .
Biological Activity
(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid is a compound of interest due to its potential biological activities, particularly in the fields of oncology and microbiology. This article reviews its synthesis, biological effects, and relevant research findings.
Synthesis
The synthesis of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid typically involves a series of chemical reactions, including the condensation of precursor compounds. The specific synthetic routes may vary based on the desired analogs and their intended applications.
Anticancer Properties
Recent studies have highlighted the compound's potential as an anticancer agent. For instance, in vitro assays have demonstrated that certain derivatives exhibit significant inhibitory effects on various cancer cell lines:
| Compound | IC50 (µM) | Cancer Cell Line |
|---|---|---|
| (S)-4-Methyl-2-(methylthio)nicotinamido)pentanoic acid | 5.08 | MCF-7 |
| N-(4-((3-Methoxyphenyl)carbamoyl)phenyl)nicotinamide | 0.16 | Various |
| Cyano-hydroxy-methoxybenzylidene amino-phenyl-pyrrolyl-benzoic acid | 5.97 | A549 |
These findings suggest that (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid could be a promising candidate for further development in cancer therapy, particularly due to its ability to induce apoptosis in tumor cells through mechanisms such as caspase activation and TNF-α reduction .
Antibacterial Activity
The compound has also been evaluated for antibacterial activity against several Gram-positive bacteria, including multidrug-resistant strains. The Minimum Inhibitory Concentration (MIC) values indicate effective antibacterial properties:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| MRSA CCARM 3167 | 2 |
| S. aureus KCTC 209 | 4 |
These results confirm that (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid exhibits significant antibacterial activity, making it a candidate for treating infections caused by resistant bacterial strains .
Case Studies
- Anticancer Efficacy : A study demonstrated that derivatives of the compound significantly inhibited the growth of MCF-7 breast cancer cells, with an IC50 value as low as 5.08 µM. This suggests a strong potential for these compounds in targeted cancer therapies.
- Microbial Resistance : Another investigation focused on the antibacterial efficacy against MRSA strains, showing MIC values as low as 2 µg/mL, indicating that this compound could be pivotal in combating antibiotic resistance.
Research Findings
Research continues to explore the mechanisms underlying the biological activities of (S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic acid. Molecular docking studies have suggested that it interacts effectively with specific protein targets involved in cell proliferation and survival pathways, enhancing its anticancer potential .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
